3-chloro-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide

• IUPAC Name: 3-chloro-N-[(1-thiophen-2-yltriazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C14H11ClN4OS/c15-11-4-1-3-10(7-11)14(20)16-8-12-9-19(18-17-12)13-5-2-6-21-13/h1-7,9H,8H2,(H,16,20)
• InChI Key: OCHXVBILROOANY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCC2=CN(N=N2)C3=CC=CS3
• Molecular Formula: C14H11ClN4OS
• Molecular Weight: 318.8 g/mol

Description

3-chloro-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research has demonstrated the synthesis and characterization of a variety of heterocyclic compounds, including thiophene derivatives, which are structurally related to 3-chloro-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide. These studies focus on exploring the reactions of omega-chloroalkyl isocyanates and isothiocyanate with active methylene compounds to form a range of heterocycles like oxazolidines, thiazolidines, and oxazines (Basheer & Rappoport, 2006). Additionally, investigations into thiophenylhydrazonoacetates have led to the synthesis of various heterocyclic structures, including pyrazoles and triazines, showcasing the compound's versatility in facilitating the creation of complex molecular architectures (Mohareb et al., 2004).

Antimicrobial Activity

Several studies have also highlighted the potential antimicrobial properties of compounds structurally similar to 3-chloro-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide. Research into thiourea derivatives, for instance, has demonstrated significant anti-pathogenic activity, particularly against strains known for biofilm formation, suggesting a promising avenue for the development of new antimicrobial agents (Limban et al., 2011).

Gelation Properties

The exploration of N-(thiazol-2-yl)benzamide derivatives has uncovered their potential as supramolecular gelators. This research highlights the impact of methyl functionality and S...O interactions on gelation behavior, demonstrating the compound's utility in creating stable gels for various applications, including potentially drug delivery and tissue engineering (Yadav & Ballabh, 2020).

Synthesis of Novel Heterocycles

Further research efforts have been directed towards synthesizing novel heterocycles, leveraging the chemical properties of thiophene and triazole derivatives. These studies have led to the development of new thiadiazoles, triazoles, and thiadiazolines, showcasing the compound's role in advancing the synthesis of pharmaceuticals and agrochemicals (Takikawa et al., 1985).